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Compound of Interest

Compound Name: 4-Hydroxybenzyl chloride

CAS No.: 35421-08-0

Cat. No.: B1293575

Get Quote

4-Hydroxybenzyl chloride, also known as 4-(chloromethyl)phenol, is a bifunctional organic

compound featuring a hydroxyl group and a chloromethyl group attached to a benzene ring in a

para substitution pattern. Its chemical formula is C₇H₇ClO, and it is registered under CAS

number 35421-08-0.[1][2][3] This molecule serves as a versatile synthon in organic chemistry,

particularly in the synthesis of pharmaceuticals and other complex organic molecules, due to

the distinct reactivity of its functional groups.[4]

Accurate and unambiguous structural confirmation is a cornerstone of chemical research and

development. For a molecule like 4-Hydroxybenzyl chloride, a combination of spectroscopic

techniques is essential to verify its identity, purity, and structure. This guide provides a detailed

analysis of the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass

Spectrometry (MS) data for 4-Hydroxybenzyl chloride, written from the perspective of a

Senior Application Scientist. We will not only present the data but also delve into the causal

relationships between the molecular structure and the resulting spectral features, providing a

robust framework for researchers.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1293575#bc-rfq
https://www.benchchem.com/product/b1293575/docs?utm_src=pdf-body#introduction-elucidating-the-molecular-identity-of-4-hydroxybenzyl-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Chloromethyl_phenol
https://www.guidechem.com/dictionary/en/35421-08-0.html
https://commonchemistry.cas.org/detail?cas_rn=35421-08-0
https://www.benchchem.com/product/b1293575
https://www.benchchem.com/product/b1293575/docs?utm_src=pdf-body#introduction-elucidating-the-molecular-identity-of-4-hydroxybenzyl-chloride
https://www.benchchem.com/product/b1293575/docs?utm_src=pdf-body#introduction-elucidating-the-molecular-identity-of-4-hydroxybenzyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293575?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


¹H and ¹³C NMR Spectroscopy: Mapping the Proton
and Carbon Framework
Nuclear Magnetic Resonance (NMR) spectroscopy is arguably the most powerful tool for

elucidating the precise structure of an organic molecule in solution. It provides detailed

information about the chemical environment, connectivity, and stereochemistry of atoms.

¹H NMR Spectroscopy
In the ¹H NMR spectrum of 4-Hydroxybenzyl chloride, we expect to see three distinct sets of

signals corresponding to the phenolic hydroxyl proton, the aromatic protons, and the benzylic

methylene protons.

Phenolic Proton (-OH): This proton typically appears as a broad singlet. Its chemical shift is

highly variable and depends on factors like solvent, concentration, and temperature, but it

can often be found in the range of 5.0-6.0 ppm.[4] The broadness is due to chemical

exchange with residual water or intermolecular hydrogen bonding.

Aromatic Protons (-C₆H₄-): The 1,4-disubstituted pattern of the benzene ring gives rise to a

characteristic AA'BB' spin system, which often appears as two sets of doublets in the

aromatic region (typically 6.8 - 7.3 ppm).[4] The protons ortho to the electron-donating -OH

group (H-3, H-5) are shielded and appear upfield, while the protons ortho to the electron-

withdrawing -CH₂Cl group (H-2, H-6) are deshielded and appear downfield.

Benzylic Protons (-CH₂Cl): The two protons of the chloromethyl group are chemically

equivalent and are deshielded by the adjacent chlorine atom and the aromatic ring. They are

expected to produce a sharp singlet around 4.6 ppm.[4] This signal is a key diagnostic

marker for the chloromethyl moiety.

Table 1: Summary of Expected ¹H NMR Data for 4-Hydroxybenzyl Chloride
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Proton Type
Typical Chemical
Shift (δ, ppm)

Multiplicity Integration

Phenolic OH 5.0 - 6.0 (Variable) Broad Singlet 1H

Aromatic CH (ortho to

OH)
~6.8 Doublet 2H

Aromatic CH (ortho to

CH₂Cl)
~7.3 Doublet 2H

Benzylic CH₂Cl ~4.6 Singlet 2H

Note: Data is

estimated based on

typical values for

similar structures.[4]

Sample Preparation: Dissolve ~5-10 mg of 4-Hydroxybenzyl chloride in ~0.6 mL of a

deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube. The choice of

solvent is critical; DMSO-d₆ is often preferred for observing exchangeable protons like the

phenolic -OH.

Instrument Setup: Place the sample in a 400 MHz (or higher) NMR spectrometer.

Data Acquisition: Acquire the spectrum at room temperature using a standard pulse program.

A spectral width of 0-12 ppm is typically sufficient.

Data Processing: Apply Fourier transformation, phase correction, and baseline correction to

the acquired Free Induction Decay (FID). Calibrate the spectrum using the residual solvent

peak (e.g., CDCl₃ at 7.26 ppm) as an internal standard. Integrate the signals to determine

the relative proton ratios.

¹³C NMR Spectroscopy
The proton-decoupled ¹³C NMR spectrum provides a count of the unique carbon environments

in the molecule. For the symmetric 4-Hydroxybenzyl chloride, we expect to see five distinct

signals.
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Benzylic Carbon (-CH₂Cl): This carbon is directly attached to the electronegative chlorine

atom, causing a significant downfield shift to approximately 45-50 ppm.[4]

Aromatic Carbons (-C₆H₄-): Four signals are expected for the aromatic carbons due to the

molecule's symmetry.

C-OH (C4): The carbon bearing the hydroxyl group is highly deshielded and appears

furthest downfield in the aromatic region, typically between 154-158 ppm.[4]

C-CH₂Cl (C1): The carbon attached to the chloromethyl group is also deshielded,

appearing around 128-133 ppm.[4]

CH (C2, C6): The two equivalent carbons ortho to the chloromethyl group.

CH (C3, C5): The two equivalent carbons ortho to the hydroxyl group, which appear the

most upfield of the aromatic carbons (around 115 ppm) due to the shielding effect of the -

OH group.[4]

Table 2: Summary of Expected ¹³C NMR Data for 4-Hydroxybenzyl Chloride

Carbon Type Typical Chemical Shift (δ, ppm)

Benzylic CH₂Cl 45 - 50

Aromatic CH (C3, C5) ~115

Aromatic CH (C2, C6) ~130

Aromatic C-CH₂Cl (C1) 128 - 133

Aromatic C-OH (C4) 154 - 158

Note: Data is estimated based on known

substituent effects.[4]

Diagram 1: Molecular Structure and NMR Assignments

Caption: Structure of 4-Hydroxybenzyl chloride with key NMR shifts.
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Infrared (IR) Spectroscopy: Identifying Key
Functional Groups
IR spectroscopy is a rapid and effective method for identifying the functional groups present in

a molecule. The spectrum arises from the absorption of infrared radiation, which excites

molecular vibrations.

The IR spectrum of 4-Hydroxybenzyl chloride will be dominated by features corresponding to

its phenolic -OH, aromatic ring, and alkyl halide C-Cl bond.

O-H Stretch: A strong and broad absorption band is expected in the region of 3200-3600

cm⁻¹. This broadening is a classic signature of the hydrogen-bonded hydroxyl group of a

phenol.

Aromatic C-H Stretch: A sharp absorption of medium intensity typically appears just above

3000 cm⁻¹ (e.g., 3030-3100 cm⁻¹).

Aliphatic C-H Stretch: The C-H stretches of the -CH₂- group will appear just below 3000 cm⁻¹

(e.g., 2850-2960 cm⁻¹).

Aromatic C=C Stretch: One or more sharp bands of variable intensity are expected in the

1450-1600 cm⁻¹ region, characteristic of the benzene ring.

C-O Stretch: The stretching vibration of the phenolic C-O bond will produce a strong band

around 1200-1260 cm⁻¹.

C-Cl Stretch: A band in the fingerprint region, typically between 600-800 cm⁻¹, can be

attributed to the C-Cl stretching vibration.

Table 3: Summary of Key IR Absorption Bands for 4-Hydroxybenzyl Chloride
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Vibrational Mode
Typical Frequency Range
(cm⁻¹)

Intensity

Phenolic O-H Stretch 3200 - 3600 Strong, Broad

Aromatic C-H Stretch > 3000 Medium, Sharp

Aliphatic C-H Stretch < 3000 Medium

Aromatic C=C Stretch 1450 - 1600 Variable

Phenolic C-O Stretch 1200 - 1260 Strong

C-Cl Stretch 600 - 800 Medium-Strong

Instrument Preparation: Ensure the Attenuated Total Reflectance (ATR) crystal of the FTIR

spectrometer is clean by wiping it with a suitable solvent (e.g., isopropanol) and running a

background scan.

Sample Application: Place a small amount of the solid 4-Hydroxybenzyl chloride sample

directly onto the ATR crystal.

Data Acquisition: Apply pressure using the instrument's anvil to ensure good contact

between the sample and the crystal. Collect the spectrum, typically by co-adding 16 or 32

scans over a range of 4000-400 cm⁻¹ to achieve a good signal-to-noise ratio.

Data Processing: The resulting spectrum is typically displayed in terms of transmittance or

absorbance versus wavenumber (cm⁻¹).

Mass Spectrometry (MS): Determining Molecular
Weight and Fragmentation
Mass spectrometry provides the molecular weight and, through fragmentation analysis,

valuable structural information. The molecular formula C₇H₇ClO has a monoisotopic mass of

approximately 142.02 Da.[1][4][5]

Molecular Ion (M⁺): A key feature in the mass spectrum will be the molecular ion peak. Due

to the natural abundance of chlorine isotopes (³⁵Cl ≈ 75.8%, ³⁷Cl ≈ 24.2%), the molecular ion
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will appear as a pair of peaks:

M⁺ peak at m/z 142 (corresponding to the molecule with ³⁵Cl).

M+2 peak at m/z 144 (corresponding to the molecule with ³⁷Cl). The intensity ratio of the

M⁺ to M+2 peak will be approximately 3:1, which is a definitive signature for a molecule

containing one chlorine atom.[4]

Key Fragmentation Pathways:

Loss of Cl: The most common fragmentation for benzyl chlorides is the loss of the chlorine

radical to form a stable hydroxybenzyl carbocation ([M-Cl]⁺) at m/z 107. This is often the

base peak in the spectrum.

Loss of CH₂Cl: Cleavage of the bond between the ring and the chloromethyl group can

lead to the formation of a hydroxyphenyl cation at m/z 93.

Table 4: Expected Key Peaks in the Mass Spectrum of 4-Hydroxybenzyl Chloride

m/z Identity Notes

144 [M+2]⁺
Isotope peak for ³⁷Cl, ~1/3 the

intensity of m/z 142

142 [M]⁺ Molecular ion with ³⁵Cl

107 [M-Cl]⁺
Loss of chlorine; often the

base peak

77 [C₆H₅]⁺
Loss of both OH and CH₂Cl,

followed by rearrangement

Sample Preparation: Prepare a dilute solution of 4-Hydroxybenzyl chloride (~1 mg/mL) in a

volatile solvent like dichloromethane or ethyl acetate.

GC Separation: Inject a small volume (e.g., 1 µL) of the solution into a Gas Chromatograph

(GC) equipped with a suitable capillary column (e.g., a nonpolar DB-5 column). The GC oven

temperature program is set to separate the analyte from any impurities or solvent.
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Ionization and MS Analysis: As the compound elutes from the GC column, it enters the mass

spectrometer's ion source, typically an Electron Ionization (EI) source (70 eV). The resulting

ions are separated by their mass-to-charge ratio in the mass analyzer (e.g., a quadrupole)

and detected.

Data Analysis: Analyze the resulting mass spectrum for the peak corresponding to 4-
Hydroxybenzyl chloride, identifying the molecular ion cluster and key fragment ions.

Diagram 2: Integrated Spectroscopic Analysis Workflow
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Caption: Workflow for the structural elucidation of 4-Hydroxybenzyl chloride.

Conclusion
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The structural confirmation of 4-Hydroxybenzyl chloride is achieved through a synergistic

application of multiple spectroscopic techniques. ¹H and ¹³C NMR provide an unambiguous

map of the proton and carbon skeleton, confirming the 1,4-disubstitution pattern. IR

spectroscopy verifies the presence of the key phenolic hydroxyl and chloromethyl functional

groups. Finally, mass spectrometry confirms the correct molecular weight and elemental

composition, with the characteristic 3:1 isotope pattern for the molecular ion providing definitive

evidence of a single chlorine atom. Together, these techniques provide a self-validating system

for the comprehensive characterization of this important chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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